BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to 2-
Methoxybiphenyl for Advanced Research
Applications

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 2-Methoxybiphenyl!
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Introduction

2-Methoxybiphenyl, an aromatic ether, represents a cornerstone molecule in the field of
organic synthesis and chemical research. As a derivative of biphenyl, it possesses a
structurally significant scaffold that is a recurring motif in pharmaceuticals, agrochemicals, and
materials science. This guide provides an in-depth exploration of 2-Methoxybiphenyl, moving
beyond simple data recitation to offer a practical, field-tested perspective for researchers,
scientists, and professionals in drug development. We will delve into its fundamental properties,
reliable synthesis protocols, analytical characterization, and critical safety considerations,
underpinning each section with the rationale required for effective application in a laboratory
setting.

Section 1: Chemical Identity and Nomenclature

Precise identification is the foundation of all chemical research. 2-Methoxybiphenyl is known
by several names, which can be a source of ambiguity. The standardized IUPAC name is 1-
methoxy-2-phenylbenzene[1][2]. However, it is frequently encountered in literature and
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commercial catalogs under various synonyms. Understanding these alternatives is crucial for
comprehensive literature searches and material procurement.

Common Synonyms:

2-Phenylanisole[1][3][4]

o-Phenylanisole[1][3]

Biphenyl-2-yl methyl ether[1]

2-Methoxy-1,1'-biphenyl[1]

0-Methoxybiphenyl[1]

Key Chemical Identifiers:

Identifier Value Source
CAS Number 86-26-0 [112][3][5]
EC Number 201-659-9 [1][2][6]
Molecular Formula C13H120 [1][3][5]
InChiKey NLWCWEGVNJVLAX- e

UHFFFAOYSA-N

Beilstein Registry No. 2045749 [31[6]

The structural representation below clarifies the connectivity of the methoxy group and the two
phenyl rings, which dictates its chemical reactivity and physical properties.

Caption: Chemical Structure of 2-Methoxybiphenyl.

Section 2: Physicochemical Properties

The physical properties of a compound govern its handling, storage, and application in
reactions. 2-Methoxybiphenyl is notable for its low melting point, which means it can exist as
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either a solid or a liquid depending on ambient laboratory conditions. This is a critical
consideration for accurate weighing and dispensing.

Table of Physicochemical Data:

Property Value Notes

Molecular Weight 184.23 g/mol [11[31[41[5]

White to light yellow powder,
Appearance o [3114]
lump, or clear liquid

Melting Point 28-33 °C (lit.) [2][3]
Boiling Point 274 °C (lit.) [2][3]
Density 1.023 g/mL at 25 °C (lit.) [2][3][4][6]
Refractive Index (n2°/D) 1.61 (lit.) [3]
. Insoluble in water; Soluble in
Solubility [3114]
toluene
Flash Point >110 °C (>230 °F) [2][3]

Expert Insights: The melting point range of 28-33 °C straddles typical room temperatures. For
experiments requiring precise mass, it is advisable to gently warm the entire container until the
contents are fully molten and homogenous before aliquoting by volume, followed by a density-
based mass calculation. Alternatively, for solid-phase addition, ensure the material is fully
solidified to avoid sampling a mixture of solid and liquid phases. Its high boiling point indicates
low volatility under standard conditions, simplifying handling outside of a fume hood for brief
periods, though good laboratory practice always recommends containment.

Section 3: Synthesis and Purification

A reliable and reproducible synthesis is paramount for any research program. 2-
Methoxybiphenyl is commonly prepared via a Williamson ether synthesis, a robust and well-
understood reaction. The protocol below details the methylation of 2-phenylphenol.
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Reaction Scheme: 2-Phenylphenol reacts with a methylating agent (e.g., dimethyl sulfate) in
the presence of a weak base (e.g., potassium carbonate) to yield 2-Methoxybiphenyl.

Causality in Experimental Design:
e Substrate: 2-Phenylphenol is the readily available precursor.

o Methylating Agent: Dimethyl sulfate is a highly efficient and cost-effective methylating agent
for phenols. However, it is highly toxic and requires careful handling. Alternatives like methyl
iodide could be used but are more volatile.

o Base: Potassium carbonate (K2COs) is an ideal base for this reaction. It is strong enough to
deprotonate the phenol, forming the reactive phenoxide, but not so strong that it promotes
side reactions. It is also inexpensive and easy to remove post-reaction via filtration.

e Solvent: Acetone is a suitable polar aprotic solvent that dissolves the reactants and facilitates
the Sn2 reaction mechanism. Its boiling point allows for heating to increase the reaction rate.

 Inert Atmosphere: An inert atmosphere (e.g., Nitrogen or Argon) is crucial to prevent
oxidation of the starting phenol, ensuring a cleaner reaction and higher yield.

Step-by-Step Synthesis Protocol:[7]

e Preparation: An oven-dried, two-necked round-bottomed flask equipped with a magnetic stir
bar and reflux condenser is charged with 2-phenylphenol (1.0 equiv) and potassium
carbonate (1.4 equiv).

 Inerting: The flask is evacuated and back-filled with dry nitrogen gas three times to ensure an
inert atmosphere.

» Dissolution: Anhydrous acetone is added to the flask to dissolve the 2-phenylphenol.

» Reagent Addition: Dimethyl sulfate (1.3 equiv) is added dropwise to the stirring mixture at
room temperature. Caution: Dimethyl sulfate is a potent carcinogen and must be handled
with extreme care in a chemical fume hood using appropriate personal protective equipment
(PPE).
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e Reaction: The reaction mixture is heated to reflux (approx. 75 °C) and stirred for 16-24
hours. Reaction progress should be monitored by Thin Layer Chromatography (TLC).

o Workup: After the reaction is complete, the flask is cooled to room temperature. The solid
potassium carbonate and salts are removed by filtration. The filtrate is concentrated under
reduced pressure using a rotary evaporator.

 Purification: The resulting crude oil is purified by flash column chromatography on silica gel,
typically using a non-polar eluent system such as hexanes/ethyl acetate (e.g., 10:0.5 v/v), to
yield the final product as a colorless oil or low-melting solid.

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Methoxybiphenyl.

Section 4: Spectroscopic and Analytical
Characterization

A synthesis protocol is only as reliable as the methods used to validate the final product. The
structure of 2-Methoxybiphenyl can be unequivocally confirmed using a combination of
standard spectroscopic techniques.

Self-Validating System: The expected data from NMR, IR, and MS provide a unique fingerprint
for the target molecule. A synthesized compound matching these data points confirms the
success of the reaction and the purity of the product.

Expected Spectroscopic Data:
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Technique Expected Features

A sharp singlet around 3.9 ppm (3H)

corresponding to the methoxy (-OCHs) protons.
1H NMR A complex multiplet region between 7.1-7.7 ppm

(9H) for the aromatic protons of the two phenyl

rings.[7]

A signal for the methoxy carbon around 55-56

ppm. Multiple signals in the aromatic region
13C NMR (approx. 110-160 ppm), including two

quaternary carbons where the rings are joined

and the methoxy group is attached.

C-H stretching peaks for aromatic rings (~3050-
3100 cm™1), C-O-C ether stretching bands
(~1240-1260 cm~t and ~1020-1050 cm™1). C=C
aromatic ring stretching (~1450-1600 cm~1).

IR Spectroscopy

Molecular ion peak (M*) at m/z = 184.[1] Key
Mass Spectrometry (EI) fragmentation peaks at m/z = 169 ([M-CHs]*)
and 141 ([M-CHs-COJ*).[1]

Section 5: Applications in Research and
Development

2-Methoxybiphenyl is more than a simple chemical; it is an enabling tool for innovation across
multiple scientific domains.

o Organic Synthesis Intermediate: Its primary role is as a versatile building block. The biphenyl
scaffold is a privileged structure in medicinal chemistry. The methoxy group can be easily
cleaved to reveal a phenol, providing a handle for further functionalization, or it can be used
to direct electrophilic substitution reactions on its host ring.

» Ligand Development: Biphenyl derivatives are common precursors for sophisticated ligands,
such as phosphines (e.g., SPhos), used in palladium-catalyzed cross-coupling reactions.
These reactions are fundamental to modern drug discovery and materials science.
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» Biomarker Research: 2-Methoxybiphenyl has been identified as a volatile biomarker for
Mycobacterium tuberculosis, the bacterium responsible for tuberculosis.[1] This suggests
potential applications in the development of non-invasive diagnostic tools.

o Fragrance Industry: The compound is utilized as a fragrance ingredient, valued for its unique
floral and fruity odor profile.[1][3]

Section 6: Safety, Handling, and Storage

Ensuring a safe laboratory environment is non-negotiable. While some sources report that 2-
Methoxybiphenyl does not meet GHS hazard criteria, several chemical suppliers provide GHS
classifications indicating potential hazards.[1][8] It is best practice to adhere to the more
stringent classification.

GHS Hazard Classification: (Consolidated from supplier data)

e H302: Harmful if swallowed[3]

H315: Causes skin irritation[3]

H319: Causes serious eye irritation[3]

H335: May cause respiratory irritation[3]

Signal Word: Warning[3]

Toxicity Data:

e LD50 (oral, rat): 3600 mg/kg[3][8]
Recommended Handling Procedures:

e Engineering Controls: Always handle in a well-ventilated area, preferably within a chemical
fume hood.

o Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses with
side shields (or goggles), a lab coat, and chemical-resistant gloves (e.g., nitrile).
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e Handling: Avoid inhalation of dust or vapors. Prevent contact with skin and eyes. Wash
hands thoroughly after handling.

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[8] Recommended
storage is at room temperature, sealed from moisture.[3]

Conclusion

2-Methoxybiphenyl is a compound of significant utility for the modern researcher. Its value lies
not only in its own properties but in its potential as a precursor to more complex and high-value
molecules. By understanding its chemical identity, mastering its synthesis, and adhering to
strict safety protocols, scientists can effectively leverage this versatile building block to advance
their research goals in drug development, materials science, and beyond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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